Cas no 1803717-49-8 (2,4-Dibromopyridine-5-acetonitrile)
2,4-Dibromopyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dibromopyridine-5-acetonitrile
-
- Inchi: 1S/C7H4Br2N2/c8-6-3-7(9)11-4-5(6)1-2-10/h3-4H,1H2
- InChI Key: GOLXTYPBASXOTH-UHFFFAOYSA-N
- SMILES: BrC1C=C(N=CC=1CC#N)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 175
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7
2,4-Dibromopyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029007194-250mg |
2,4-Dibromopyridine-5-acetonitrile |
1803717-49-8 | 95% | 250mg |
$1,038.80 | 2022-04-02 | |
| Alichem | A029007194-500mg |
2,4-Dibromopyridine-5-acetonitrile |
1803717-49-8 | 95% | 500mg |
$1,735.55 | 2022-04-02 | |
| Alichem | A029007194-1g |
2,4-Dibromopyridine-5-acetonitrile |
1803717-49-8 | 95% | 1g |
$3,126.60 | 2022-04-02 |
2,4-Dibromopyridine-5-acetonitrile Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2,4-Dibromopyridine-5-acetonitrile
Introduction to 2,4-Dibromopyridine-5-acetonitrile (CAS No. 1803717-49-8)
2,4-Dibromopyridine-5-acetonitrile (CAS No. 1803717-49-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of 2,4-Dibromopyridine-5-acetonitrile, including its chemical properties, synthesis methods, and recent advancements in its use in drug discovery and development.
Chemical Properties and Structure
2,4-Dibromopyridine-5-acetonitrile is a brominated pyridine derivative with the molecular formula C8H4Br2N2. The compound features a pyridine ring with bromine substituents at the 2 and 4 positions, and an acetonitrile group at the 5 position. The presence of these functional groups imparts unique chemical properties to the molecule, making it a valuable building block in organic synthesis. The bromine substituents enhance the reactivity of the pyridine ring, while the acetonitrile group provides additional functionalization opportunities.
The molecular weight of 2,4-Dibromopyridine-5-acetonitrile is approximately 263.93 g/mol. It is a solid at room temperature and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility properties make it suitable for various chemical reactions and biological assays.
Synthesis Methods
The synthesis of 2,4-Dibromopyridine-5-acetonitrile has been extensively studied in the literature. One common method involves the bromination of 5-cyano-2-pyridylboronic acid followed by a subsequent reaction to introduce the acetonitrile group. This approach typically involves multiple steps and requires careful control of reaction conditions to achieve high yields and purity.
An alternative synthetic route involves the reaction of 2,4-dibromopyridine with cyanoacetyl chloride in the presence of a base such as triethylamine. This method is more straightforward and can be performed under mild conditions, making it suitable for large-scale production.
Applications in Medicinal Chemistry
2,4-Dibromopyridine-5-acetonitrile has shown significant promise in medicinal chemistry due to its ability to serve as a scaffold for the development of novel drugs. Recent studies have explored its potential as a lead compound for various therapeutic targets. For instance, researchers have investigated its use as an inhibitor of specific enzymes involved in cancer pathways.
In one notable study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 2,4-Dibromopyridine-5-acetonitrile exhibit potent inhibitory activity against kinases implicated in tumor growth and metastasis. These findings suggest that this compound could be a valuable starting point for developing targeted cancer therapies.
Beyond cancer research, 2,4-Dibromopyridine-5-acetonitrile has also been explored for its potential antiviral properties. Studies have shown that certain derivatives can effectively inhibit viral replication by interfering with key viral enzymes. This makes it an attractive candidate for the development of antiviral drugs against emerging viral threats.
Clinical Trials and Future Prospects
The promising preclinical results with 2,4-Dibromopyridine-5-acetonitrile-based compounds have led to increased interest in their clinical evaluation. Several pharmaceutical companies are currently conducting Phase I and II clinical trials to assess the safety and efficacy of these compounds in treating various diseases.
In one ongoing Phase II trial, a derivative of 2,4-Dibromopyridine-5-acetonitrile is being evaluated for its effectiveness in treating advanced solid tumors. Preliminary results have shown encouraging signs of tumor regression and improved patient outcomes. These findings highlight the potential of this compound to make a significant impact on cancer treatment.
Safety Considerations and Regulatory Status
The safety profile of 2,4-Dibromopyridine-5-acetonitrile is an important consideration for its use in drug development. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), rigorous safety assessments are necessary to ensure its safe use in humans.
In terms of regulatory status, 2,4-Dibromopyridine-5-acetonitrile-based compounds are currently under review by regulatory agencies such as the FDA and EMA. These agencies will evaluate the safety and efficacy data from clinical trials to determine whether these compounds can be approved for use as therapeutic agents.
Closing Remarks
In conclusion, 2,4-Dibromopyridine-5-acetonitrile (CAS No. 1803717-49-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, particularly in cancer treatment and antiviral drug development. As clinical trials progress and more data become available, it is likely that this compound will play an increasingly important role in advancing medical science.
1803717-49-8 (2,4-Dibromopyridine-5-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)